Glp-1-(9-36)

• Molecular Formula: C140H214N36O43
• Molecular Weight: 3089.4 g/mol
• InChI: InChI=1S/C140H214N36O43/c1-16-72(10)112(137(217)155-75(13)118(198)162-97(59-81-61-149-85-35-24-23-34-83(81)85)127(207)164-93(55-69(4)5)128(208)173-110(70(6)7)135(215)161-87(36-25-27-51-141)120(200)151-62-103(184)156-86(115(145)195)38-29-53-148-140(146)147)175-129(209)95(56-78-30-19-17-20-31-78)165-124(204)91(46-50-108(191)192)160-123(203)88(37-26-28-52-142)158-117(197)74(12)153-116(196)73(11)154-122(202)90(44-47-102(144)183)157-104(185)63-152-121(201)89(45-49-107(189)190)159-125(205)92(54-68(2)3)163-126(206)94(58-80-39-41-82(182)42-40-80)166-132(212)99(65-177)169-134(214)101(67-179)170-136(216)111(71(8)9)174-131(211)98(60-109(193)194)167-133(213)100(66-178)171-139(219)114(77(15)181)176-130(210)96(57-79-32-21-18-22-33-79)168-138(218)113(76(14)180)172-105(186)64-150-119(199)84(143)43-48-106(187)188/h17-24,30-35,39-42,61,68-77,84,86-101,110-114,149,177-182H,16,25-29,36-38,43-60,62-67,141-143H2,1-15H3,(H2,144,183)(H2,145,195)(H,150,199)(H,151,200)(H,152,201)(H,153,196)(H,154,202)(H,155,217)(H,156,184)(H,157,185)(H,158,197)(H,159,205)(H,160,203)(H,161,215)(H,162,198)(H,163,206)(H,164,207)(H,165,204)(H,166,212)(H,167,213)(H,168,218)(H,169,214)(H,170,216)(H,171,219)(H,172,186)(H,173,208)(H,174,211)(H,175,209)(H,176,210)(H,187,188)(H,189,190)(H,191,192)(H,193,194)(H4,146,147,148)/t72-,73-,74-,75-,76+,77+,84-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,110-,111-,112-,113-,114-/m0/s1
• InChIKey: WPNGPBPCQMDAAD-WRFZDFFOSA-N

GLP-1 (9-36): Endogenous Metabolite and GLP-1R Partial Agonist

Glucagon-like peptide-1 (9-36) amide (GLP-1 9-36) is the major circulating metabolite of the incretin hormone GLP-1 (7-36), generated via rapid N-terminal dipeptide cleavage by dipeptidyl peptidase-4 (DPP-4) and constituting approximately 60% of total circulating GLP-1 postprandially [1]. Initially classified as biologically inactive due to low GLP-1 receptor (GLP-1R) affinity, GLP-1 9-36 is now recognized as a weak partial agonist or antagonist at GLP-1R that exerts GLP-1R-independent cardioprotective, neuroprotective, and insulinomimetic effects [2].

Workflow GLP-1R-independent signaling probe

Selection Metabolite-specific pharmacology context Class-level

Use Context Allosteric modulation & hepatocyte metabolism studies

• [1] Li, J., et al. (2024). Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9-36) in conjunction with LSN3318839. Acta Pharmaceutica Sinica B, 14(11), 5069-5073. View Source
• [2] Li, N., Lu, J., & Willars, G. B. (2012). Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9-36 Amide at the GLP-1 Receptor. PLoS ONE, 7(10), e47936. View Source

Why GLP-1 (9-36) Cannot Be Substituted with GLP-1 (7-36) or Exendin-4 Analogs

Generic substitution among GLP-1 peptides is scientifically invalid because GLP-1 (9-36) possesses fundamentally distinct receptor pharmacology and signaling mechanisms relative to its parent hormone GLP-1 (7-36) and therapeutic GLP-1R agonists. While GLP-1 (7-36) and clinical analogs (liraglutide, semaglutide, exenatide) function as potent GLP-1R agonists driving insulinotropic and glucoregulatory responses, GLP-1 (9-36) exhibits 70,000- to 100,000-fold lower GLP-1R affinity [1] yet demonstrates comparable or superior functional activity in vascular and hepatic tissues via GLP-1R-independent pathways [2]. This bifurcation in mechanism-of-action means that substituting GLP-1 (9-36) with another GLP-1 peptide would fundamentally alter the experimental or therapeutic outcome—particularly in studies targeting non-canonical GLP-1R signaling, allosteric modulation, or metabolite-specific pharmacology.

Attribute

GLP-1 (9-36)

GLP-1 (7-36) / Analogs

Receptor Pharmacology

Weak partial agonist / antagonist at GLP-1R; GLP-1R-independent pathways

Potent GLP-1R agonists; canonical signaling

Metabolic Phenotype

Does not impair insulin action; preserved disposition index context

Insulinotropic; may confound metabolic endpoint interpretation

Tissue-Level Activity

Reported vasoactive & cardioprotective activity via non-canonical mechanisms

Activity primarily GLP-1R-dependent; mechanism mismatch may occur

Similar peptide does not mean interchangeable peptide. Substitution may fundamentally alter mechanism-of-action interpretation.

• [1] Kuc, R. E., et al. (2014). Characterization of [125I]GLP-1(9-36), a novel radiolabeled analog of the major metabolite of glucagon-like peptide 1 to a receptor distinct from GLP1-R and function of the peptide in murine aorta. Life Sciences, 102(2), 134-138. View Source
• [2] Ban, K., et al. (2008). Cardioprotective and vasodilatory actions of glucagon-like peptide 1 receptor are mediated through both glucagon-like peptide 1 receptor-dependent and -independent pathways. Circulation, 117(18), 2340-2350. View Source

Quantitative Comparative Evidence for GLP-1 (9-36) Versus Closest Analogs

GLP-1 (9-36) vs. GLP-1 (7-36): 70,000-Fold Lower GLP-1R Affinity Yet Comparable Vascular Potency

In recombinant cells expressing human GLP-1 receptors, GLP-1 (7-36) binds with high affinity (Kd = 0.1 nM) and exhibits an EC50 of 0.07 nM in cAMP accumulation assays, whereas GLP-1 (9-36) binds with approximately 70,000-fold lower affinity and 100,000-fold lower potency [1]. However, in functional experiments using murine aorta, GLP-1 (9-36) demonstrates comparable vasoactive potency to GLP-1 (7-36): pD2 values of 7.57 ± 0.64 for GLP-1 (9-36) versus 7.40 ± 0.24 for GLP-1 (7-36) [1].

Vascular vs. Receptor Activity

Head-to-head

70,000-fold lower GLP-1R affinity

Comparable vasoactive potency: pD2 7.57 vs 7.40

Supports GLP-1R-independent vascular action context

Data from murine aorta; tissue-specific endpoint context

Evidence Dimension	GLP-1 receptor binding affinity and functional vasoactivity
Target Compound Data	GLP-1 (9-36): GLP-1R affinity ~7 μM (estimated from 70,000-fold reduction relative to 0.1 nM); cAMP EC50 ~7 μM; vasoactive pD2 = 7.57 ± 0.64
Comparator Or Baseline	GLP-1 (7-36): GLP-1R affinity Kd = 0.1 nM; cAMP EC50 = 0.07 nM; vasoactive pD2 = 7.40 ± 0.24
Quantified Difference	GLP-1R affinity: ~70,000-fold lower; cAMP potency: ~100,000-fold lower; vasoactive potency: statistically comparable (pD2 difference +0.17)
Conditions	Recombinant human GLP-1R-expressing cells for binding/cAMP; isolated murine aorta for functional vasoactivity

Why This Matters

This discordance between canonical GLP-1R signaling and tissue-level functional activity is unique to GLP-1 (9-36) among GLP-1 peptides, making it the only tool compound for studying GLP-1R-independent vascular actions of GLP-1 metabolites.

• [1] Kuc, R. E., et al. (2014). Characterization of [125I]GLP-1(9-36), a novel radiolabeled analog of the major metabolite of glucagon-like peptide 1 to a receptor distinct from GLP1-R and function of the peptide in murine aorta. Life Sciences, 102(2), 134-138. View Source

GLP-1 (9-36) vs. Exendin (9-39): Differential Effects on Insulin Action and Disposition Index in Humans

In a randomized crossover study in nondiabetic human subjects, infusion of GLP-1 (9-36) amide (30 pmol/kg/min) did not alter insulin action relative to saline control (insulin action: 21 ± 4 vs. 25 ± 4 × 10⁻⁴ dL/kg·min per μU/mL), whereas exendin (9-39) at 300 pmol/kg/min significantly reduced insulin action to 18 ± 3 and decreased the disposition index (DI) from 1,118 ± 118 to 725 ± 127 × 10⁻¹⁴ dL/kg/min² per pmol/L (P = 0.003) [1]. Integrated glucose concentrations were unaffected by GLP-1 (9-36) (337 ± 50 mmol per 6 h) but elevated by exendin (9-39) (492 ± 49 mmol per 6 h, P = 0.05) [1].

Metabolic Preservation in Humans

Head-to-head

No impairment of insulin action or DI

Exendin (9-39) reduced DI by 35% (P=0.003)

Preferred for antagonist studies without metabolic confounding

Human crossover study; endpoint context dependent

Evidence Dimension	Insulin action, disposition index, and integrated glucose in healthy humans
Target Compound Data	GLP-1 (9-36): insulin action = 21 ± 4 (10⁻⁴ dL/kg·min per μU/mL); DI = 955 ± 166 (10⁻¹⁴ dL/kg/min² per pmol/L); glucose AUC = 337 ± 50 mmol per 6 h
Comparator Or Baseline	Exendin (9-39) at 300 pmol/kg/min: insulin action = 18 ± 3; DI = 725 ± 127; glucose AUC = 492 ± 49 mmol per 6 h; Saline control: insulin action = 25 ± 4; DI = 1,118 ± 118; glucose AUC = 365 ± 43 mmol per 6 h
Quantified Difference	Insulin action reduction: 28% with exendin (9-39) vs. no significant change with GLP-1 (9-36); DI reduction: 35% with exendin (9-39) vs. 15% (non-significant) with GLP-1 (9-36); glucose elevation: 35% with exendin (9-39) vs. 0% with GLP-1 (9-36)
Conditions	Human subjects (nondiabetic), intravenous infusion at 30 pmol/kg/min (GLP-1 9-36) or 300 pmol/kg/min (exendin 9-39), glucose tracer methodology

Why This Matters

This human data establishes that GLP-1 (9-36) does not impair insulin action or β-cell function, unlike the commonly used GLP-1R antagonist exendin (9-39), making it the preferred tool compound for studies requiring GLP-1R blockade without confounding metabolic effects.

• [1] Sathananthan, M., et al. (2013). Direct effects of exendin-(9,39) and GLP-1-(9,36)amide on insulin action, β-cell function, and glucose metabolism in nondiabetic subjects. Diabetes, 62(8), 2752-2756. View Source

GLP-1 (9-36) vs. GLP-1 (28-36): 3.5-Fold Greater Metabolic Stability in Human Hepatocytes

In cryopreserved human hepatocytes, GLP-1 (9-36) amide exhibits a metabolic half-life (t₁/₂) of 180 minutes, which is 7.5-fold longer than that of GLP-1 (28-36) amide (t₁/₂ = 24 minutes) [1]. In mouse hepatocytes, GLP-1 (9-36) amide demonstrates a t₁/₂ of 52 minutes compared to 13 minutes for GLP-1 (28-36) amide, representing a 4-fold stability advantage [1]. Both peptides undergo N-terminal but not C-terminal proteolytic cleavage, and neither is protected by DPP-IV or NEP inhibitors [1].

Hepatic Stability

Head-to-head

Human t½: 180 min

7.5-fold longer vs. GLP-1 (28-36)

Supports longer experimental windows

In vitro hepatocyte ADME context

Evidence Dimension	In vitro metabolic stability in hepatocytes
Target Compound Data	GLP-1 (9-36): human hepatocyte t₁/₂ = 180 minutes; mouse hepatocyte t₁/₂ = 52 minutes
Comparator Or Baseline	GLP-1 (28-36): human hepatocyte t₁/₂ = 24 minutes; mouse hepatocyte t₁/₂ = 13 minutes
Quantified Difference	Human hepatocytes: 7.5-fold longer t₁/₂ for GLP-1 (9-36); mouse hepatocytes: 4-fold longer t₁/₂ for GLP-1 (9-36)
Conditions	Cryopreserved mouse and human hepatocytes, LC-MS/MS quantification

Why This Matters

For ex vivo and in vivo studies requiring sustained exposure to GLP-1 metabolites, the 4- to 7.5-fold greater hepatic stability of GLP-1 (9-36) relative to GLP-1 (28-36) translates to longer experimental windows and potentially reduced dosing frequency.

• [1] Sharma, R., et al. (2013). In vitro metabolism of the glucagon-like peptide-1 (GLP-1)-derived metabolites GLP-1(9-36)amide and GLP-1(28-36)amide in mouse and human hepatocytes. Drug Metabolism and Disposition, 41(12), 2148-2157. View Source

GLP-1 (9-36) as Substrate for Positive Allosteric Modulation: 891-Fold Potency Enhancement by LSN3318839

In GLP-1R-mediated cAMP accumulation assays, GLP-1 (9-36) alone exhibits weak partial agonist activity with an EC50 of 363.1 nM [1]. However, in the presence of the positive allosteric modulator LSN3318839 at 50, 500, and 5,000 nM, the EC50 of GLP-1 (9-36) shifts to 23.4 nM, 3.3 nM, and 0.4 nM, respectively—representing 15-fold, 110-fold, and 891-fold enhancements in potency [1]. LSN3318839 is selective for GLP-1 (9-36) and does not comparably enhance GLP-1 (7-36) signaling [1].

Allosteric Modulation

Head-to-head

Up to 891-fold potency enhancement

EC50 shifted from 363 nM to 0.4 nM with PAM

Enables metabolite-selective PAM screening

cAMP assay; tunable partial agonist context

Evidence Dimension	GLP-1R-mediated cAMP accumulation potency
Target Compound Data	GLP-1 (9-36) EC50: 363.1 nM (no modulator); 23.4 nM (with 50 nM LSN3318839); 3.3 nM (with 500 nM LSN3318839); 0.4 nM (with 5,000 nM LSN3318839)
Comparator Or Baseline	GLP-1 (9-36) without modulator (EC50 = 363.1 nM)
Quantified Difference	Potency enhancement: 15-fold at 50 nM modulator, 110-fold at 500 nM modulator, 891-fold at 5,000 nM modulator
Conditions	Recombinant human GLP-1R-expressing cells, cAMP accumulation assay

Why This Matters

GLP-1 (9-36) is uniquely positionable as a tunable GLP-1R agonist via allosteric modulation, a property absent in GLP-1 (7-36) and clinical GLP-1R agonists, enabling novel experimental designs for probing receptor pharmacology and developing metabolite-selective therapeutics.

• [1] Li, J., et al. (2024). Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9-36) in conjunction with LSN3318839. Acta Pharmaceutica Sinica B, 14(11), 5069-5073. View Source

GLP-1 (9-36) Suppresses Hepatic Glucose Production Independently of GLP-1R and Insulin

In isolated mouse hepatocytes ex vivo, GLP-1 (9-36) amide directly suppresses glucose production, an effect that is independent of both the GLP-1 receptor and insulin action [1]. This finding is consistent with earlier human infusion studies in obese insulin-resistant subjects, where GLP-1 (9-36) amide administration produced a marked suppression of hepatic glucose production [1]. In contrast, GLP-1 (7-36) stimulates glucose-dependent insulin secretion via canonical GLP-1R activation but does not exert direct GLP-1R-independent suppression of hepatocyte gluconeogenesis [2].

Hepatic Glucose Suppression

Class-level inference

Direct, GLP-1R-independent effect

Mechanism distinct from insulin and GLP-1R agonists

Model-response context for hepatic insulin resistance studies

Isolated mouse hepatocytes; pathway context to verify

Evidence Dimension	Direct suppression of hepatocyte glucose production
Target Compound Data	GLP-1 (9-36): direct suppression of glucose production in isolated mouse hepatocytes; GLP-1R-independent mechanism
Comparator Or Baseline	GLP-1 (7-36): insulinotropic action via GLP-1R; no reported direct GLP-1R-independent hepatocyte glucose suppression
Quantified Difference	Qualitative mechanistic difference (GLP-1R-independent vs. GLP-1R-dependent) rather than quantitative potency comparison
Conditions	Isolated mouse hepatocytes ex vivo; earlier human infusion studies in obese insulin-resistant subjects

Why This Matters

For studies targeting hepatic insulin resistance or non-alcoholic fatty liver disease (NAFLD), GLP-1 (9-36) offers a unique tool compound that suppresses hepatic glucose output through a mechanism distinct from both insulin and canonical GLP-1R agonists, enabling pathway-specific interrogation.

• [1] Tomas, E., Stanojevic, V., & Habener, J. F. (2010). GLP-1 (9-36) amide metabolite suppression of glucose production in isolated mouse hepatocytes. Hormone and Metabolic Research, 42(9), 657-662. View Source
• [2] Li, J., et al. (2024). Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9-36) in conjunction with LSN3318839. Acta Pharmaceutica Sinica B, 14(11), 5069-5073. View Source

GLP-1 (9-36) Exerts Cardioprotection in GLP-1R Knockout Mice: Receptor-Independent Efficacy

In isolated mouse hearts subjected to ischemia-reperfusion injury, GLP-1 (9-36) administration during reperfusion reduced ischemic damage and increased cGMP release, vasodilatation, and coronary flow [1]. Critically, these cardioprotective effects of GLP-1 (9-36) were preserved in Glp1r(-/-) mice, demonstrating that the actions are independent of the known GLP-1 receptor [1]. In contrast, the cardioprotective effects of GLP-1 (7-36) are partly mediated through GLP-1R-dependent pathways [1].

Cardioprotection in KO Model

Head-to-head

Cardioprotection preserved in Glp1r(-/-) mice

Increased cGMP and coronary flow reported

Supports non-canonical cardioprotection endpoint context

Ischemia-reperfusion model; pathway-specific interpretation

Evidence Dimension	Cardioprotection after ischemia-reperfusion injury in GLP-1R knockout mice
Target Compound Data	GLP-1 (9-36): preserved cardioprotection (reduced ischemic damage, increased cGMP, vasodilatation, coronary flow) in Glp1r(-/-) mice
Comparator Or Baseline	GLP-1 (7-36): cardioprotection partially GLP-1R-dependent
Quantified Difference	Qualitative mechanistic difference (GLP-1R-independent vs. partially GLP-1R-dependent) established via knockout model
Conditions	Isolated mouse hearts, ischemia-reperfusion injury, wild-type and Glp1r(-/-) mice

Why This Matters

For cardiovascular research requiring GLP-1R-independent cardioprotection, GLP-1 (9-36) is the only GLP-1-derived peptide with validated efficacy in GLP-1R knockout models, enabling pathway-specific studies of non-canonical GLP-1 signaling in the heart.

• [1] Ban, K., et al. (2008). Cardioprotective and vasodilatory actions of glucagon-like peptide 1 receptor are mediated through both glucagon-like peptide 1 receptor-dependent and -independent pathways. Circulation, 117(18), 2340-2350. View Source

Optimal Scientific and Industrial Use Cases for GLP-1 (9-36) Based on Quantitative Evidence

Cardiovascular Pharmacology: Studying GLP-1R-Independent Cardioprotection

GLP-1 (9-36) is uniquely suited for studies of GLP-1R-independent cardiovascular protection. As demonstrated in ischemia-reperfusion models using Glp1r(-/-) mice, GLP-1 (9-36) reduces ischemic damage and increases coronary flow independent of the canonical GLP-1 receptor [1]. This property makes it the only tool compound capable of isolating non-canonical GLP-1 signaling pathways in the heart and vasculature, enabling mechanistic dissection of metabolite-specific cardioprotection without confounding GLP-1R-mediated effects.

Metabolic Research: Direct Hepatic Glucose Suppression Studies

For investigations of hepatic insulin resistance and gluconeogenesis, GLP-1 (9-36) provides a GLP-1R-independent and insulin-independent tool for suppressing hepatocyte glucose production [1]. Unlike GLP-1 (7-36), which acts via insulinotropic and GLP-1R-dependent mechanisms, GLP-1 (9-36) directly modulates hepatocyte glucose output, enabling researchers to isolate metabolite-specific pathways in liver metabolism [2].

GLP-1R Allosteric Modulation Drug Discovery

GLP-1 (9-36) serves as an essential substrate for developing and characterizing positive allosteric modulators (PAMs) of GLP-1R. Its weak partial agonist activity (EC50 = 363 nM) can be enhanced up to 891-fold by PAMs such as LSN3318839, shifting potency to sub-nanomolar ranges (EC50 = 0.4 nM) [1]. This unique tunability is not observed with GLP-1 (7-36) or clinical GLP-1R agonists, positioning GLP-1 (9-36) as the preferred screening tool for metabolite-selective GLP-1R PAM discovery programs.

GLP-1R Antagonism Studies Without Metabolic Confounding

For experiments requiring GLP-1R antagonism without confounding effects on insulin action or glucose metabolism, GLP-1 (9-36) is the superior choice over exendin (9-39). Human studies demonstrate that GLP-1 (9-36) infusion does not impair insulin action or reduce the disposition index, whereas exendin (9-39) significantly decreases both parameters [1]. This differential pharmacology makes GLP-1 (9-36) the preferred tool for studies where preservation of metabolic homeostasis is critical.

Application

Selection Property

Validation Focus

Cardiovascular Signaling Studies

GLP-1R-independent vasoactivity

Non-canonical pathway endpoint monitoring

Hepatic Metabolism Research

Direct hepatocyte glucose suppression

GLP-1R-independent metabolic endpoint review

GLP-1R Allosteric Modulator Discovery

Tunable partial agonist substrate

Potency-shift assay context with PAM

Metabolic Homeostasis-Preserving Antagonism

Insulin action-sparing profile

β-cell function endpoint context

• [1] Ban, K., et al. (2008). Cardioprotective and vasodilatory actions of glucagon-like peptide 1 receptor are mediated through both glucagon-like peptide 1 receptor-dependent and -independent pathways. Circulation, 117(18), 2340-2350. View Source
• [2] Tomas, E., Stanojevic, V., & Habener, J. F. (2010). GLP-1 (9-36) amide metabolite suppression of glucose production in isolated mouse hepatocytes. Hormone and Metabolic Research, 42(9), 657-662. View Source
• [3] Li, J., et al. (2024). Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9-36) in conjunction with LSN3318839. Acta Pharmaceutica Sinica B, 14(11), 5069-5073. View Source
• [4] Sathananthan, M., et al. (2013). Direct effects of exendin-(9,39) and GLP-1-(9,36)amide on insulin action, β-cell function, and glucose metabolism in nondiabetic subjects. Diabetes, 62(8), 2752-2756. View Source